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Introduction

18-(p-iodophenyl)octadecyl phosphocholine, also known as CLR1404 or NM-404, is a novel,
tumor-targeting alkylphosphocholine (APC) analog. This synthetic small molecule is a member
of the anti-tumor alkyl phospholipids, a class of drugs recognized for their intrinsic cytotoxic
effects on cancer cells.[1][2][3] Its unique mechanism of action, involving selective uptake and
retention in malignant cells, positions it as a versatile theranostic agent. When labeled with
radioisotopes, it can be utilized for both cancer imaging (e.g., with lodine-124 for PET scans)
and targeted radiotherapy (e.g., with lodine-131).[1][2]

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activities of 18-(p-iodophenyl)octadecyl phosphocholine, with a focus on its
mechanism of action, experimental protocols, and available quantitative data.

Chemical Structure and Properties
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18-(p-iodophenyl)octadecyl phosphocholine is structurally characterized by a long octadecyl

carbon chain, a phosphocholine headgroup, and a p-iodophenyl moiety at the terminus of the

alkyl chain.

Chemical Structure:

Physicochemical Properties:

Property Value Reference
Molecular Formula C29H53INO4P [4]
Molecular Weight 637.6 g/mol [4]
2-({[18-(4-
iodophenyl)octadecyl]oxy}
IUPAC Name (hydroxy)phosphoryl)oxy- [4]
N,N,N-trimethylethan-1-
aminium
Synonyms CLR1404, NM-404 [4]
CAS Number 873438-88-1 [4]

Mechanism of Action

The anti-cancer activity of 18-(p-iodophenyl)octadecyl phosphocholine is primarily attributed to

its selective accumulation in cancer cells and subsequent disruption of key cellular processes.

o Selective Uptake: Cancer cells have a higher concentration of lipid rafts in their plasma

membranes compared to normal cells. 18-(p-iodophenyl)octadecyl phosphocholine exhibits

a high affinity for these lipid rafts, which facilitates its preferential entry and retention within

tumor cells.

e Inhibition of PI3K/Akt/mTOR Signaling Pathway: A crucial aspect of its mechanism of action

is the inhibition of the PIBK/Akt/mTOR signaling pathway, which is a key regulator of cancer

cell survival, proliferation, and metabolism. Treatment with this compound has been shown

to inhibit the phosphorylation of Akt, a central node in this pathway, ultimately leading to the

induction of apoptosis.
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« Induction of Apoptosis: By disrupting the PI3K/Akt/mTOR pathway and potentially other
cellular mechanisms, 18-(p-iodophenyl)octadecyl phosphocholine triggers programmed cell
death (apoptosis) in cancer cells. This has been confirmed by the activation of caspases 3

and 7.

The following diagram illustrates the proposed mechanism of action:

Mechanism of Action of 18-(p-iodophenyl)octadecyl phosphocholine
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Caption: Proposed mechanism of action of 18-(p-iodophenyl)octadecyl phosphocholine.

Quantitative Data
In Vitro Cytotoxicity

While a comprehensive table of IC50 values across a wide range of cancer cell lines is not
readily available in the public domain, studies on neuroblastoma cell lines have demonstrated

significant dose-dependent cytotoxicity.

Parameter Value Cell Lines Notes

Effective

Concentration for 15 UM Neuroblastoma Cell Observed after 24
21lo

Significant Cell Lines hours of treatment.[1]

Viability Reduction
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Parameter Value Notes

Administered intravenously

Therapeutic Dose 10 and 30 mg/kg
once weekly for 7 weeks.

Significant inhibition of tumor
Outcome Compared to control cohorts.
growth rate (P<0.001)

No drug-related hematotoxicity ) ]
o ) Monitored via complete blood
Toxicity or other noticeable adverse ]
counts and animal health.
effects.

Pharmacokinetics (Human Phase 1 Clinical Trial)

The following data were obtained from a study in patients with relapsed or refractory advanced

solid tumors.

Parameter Mean Value (* SD) Units
Plasma Half-life (t%%) 822 (+x 101) hours
Maximum Plasma

) 72.2 (£ 11.5) ng/mL
Concentration (Cmax)
Area Under the Curve (AUCO-

15753 (+ 3598) ng-hr/mL

t)

Experimental Protocols
Chemical Synthesis

A detailed, step-by-step synthesis protocol for 18-(p-iodophenyl)octadecyl phosphocholine is
not publicly available. The general synthetic route involves the iodination of 18-phenyloctadecyl
phosphocholine. This reaction typically requires an iodine source and a suitable oxidizing agent
under controlled conditions to achieve selective iodination of the phenyl ring. The crude product
would then be purified using techniques such as column chromatography.
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General Synthesis Workflow

18-phenyloctadecyl lodination Purification 18-(p-iodophenyl)octadecyl
phosphocholine (lodine source + Oxidizing agent) (e.g., Chromatography) phosphocholine
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MTT Assay Workflow

Preparation

Seed cells in 96-well plate Prepare serial dilutions of compound

AN /
AN /

Treat cells with compound

Incubate for desired time

Assay
Y

Add MTT solution

Y

Incubate to form formazan

l

Add solubilization solution

Analysis

Measure absorbance at 570 nm

Calculate cell viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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